Cas no 118409-60-2 (2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide)

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide structure

118409-60-2 structure

Product Name:2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide

CAS No:118409-60-2

MF:C₁₀H₈N₂O₂S

MW:220.247720718384

CID:167168

PubChem ID:667601

Update Time:2025-04-19

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide Chemical and Physical Properties

Names and Identifiers

- 2-Propenethioamide,2-cyano-3-(3,4-dihydroxyphenyl)-
- AG 213
- 3,4-Dihydroxybenzylidenethioacetamide
- TYRPHOSTIN 47
- TYRPHOSTIN A47
- RG-50864
- TYRPHOSTIN AG 213
- TYRPHOSTIN RG 50864
- α-cyano-3,4-dihydroxythiocinnamamide
- 3,4-Dihydroxy-α-cyanothiocinnamamide
- 3,4-Dihydroxy-alpha-cyanothiocinnamide
- Tyrphostin AG-213
- AG213 (Tyrphostin 47)
- Lopac-T-7540
- 122520-86-9
- NCGC00016050-02
- NCGC00024619-04
- Tyrphostin RG50864
- BRD-K96778649-001-01-6
- T7540 (Tyrphostin 47)
- BDBM4363
- SCHEMBL239295
- SCHEMBL14411466
- HKQ7UDF4J7
- HMS3402F14
- IDI1_033862
- alpha-Cyano-3,4-dihydroxythiocinnamamide
- SR-01000597611-1
- NCGC00016050-04
- 2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
- RG50864
- HMS1791F14
- 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-
- NCGC00016050-01
- (2E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
- RG-50864;Tyrphostin AG-213
- CHEMBL77030
- RG 50864
- HMS1989F14
- 3,4-Dihydroxy-alpha-cyanothiocinnamamide
- 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (2E)-
- NSC-638083
- AKOS040746431
- NCGC00024619-02
- BSPBio_001392
- NCGC00016050-03
- BiomolKI2_000024
- Tocris-0503
- BMK1-C2
- (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenethioamide
- benzylidenemalononitrile (BMN) deriv. 47
- CCG-100618
- (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enethioamide
- AG-213
- 118409-60-2
- DTXSID701018041
- AG-213 AG 213
- alpha-Cyano-(3,4-dihydroxy)thiocinnamide
- AG213
- HMS1361F14
- BiomolKI_000014
- NCGC00024619-03
- NSC638083
- NCGC00024619-01
- SR-01000597611
- 2-Propenethioamide, 2-cyano-3-(3,4-dihydroxyphenyl)-, (E)-
- NCGC00016050-06
- tyrphostin AG213
- NCGC00016050-05
- CHEBI:93703
- 2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide
- Inchi： 1S/C10H8N2O2S/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
- InChI Key： ZGHQGWOETPXKLY-XVNBXDOJSA-N
- SMILES： S=C(/C(/C#N)=C/C1C=CC(=C(C=1)O)O)N

Computed Properties

Exact Mass: 220.03100
Monoisotopic Mass: 220.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Topological Polar Surface Area: 88.1A^2
XLogP3: 1

Experimental Properties

Color/Form: Solid powder
Density: 1.583
Boiling Point: 343.4°Cat760mmHg
Flash Point: 161.5°C
Refractive Index: 1.806
Solubility: DMSO: 50 mg/mL, clear, orange
PSA: 122.36000
LogP: 1.99118

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide Security Information

Signal Word：Warning
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide Pricemore >>

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TRC	C273625-10mg	2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide	118409-60-2	10mg	$ 250.00	2022-04-01
TRC	C273625-25mg	2-Cyano-3-(3,4-dihydroxy-phenyl)-thioacrylamide	118409-60-2	25mg	$ 515.00	2022-04-01
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